Cas no 2137058-15-0 (tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate
• CAS No: 2137058-15-0
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 6564322
• PubChem ID: 165471030
• Update Time: 2025-10-15

tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799816
• tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate
• 2137058-15-0

• Inchi： 1S/C12H18N2O3S/c1-8(14-11(16)17-12(2,3)4)10(15)5-9-6-18-7-13-9/h6-8H,5H2,1-4H3,(H,14,16)/t8-/m1/s1
• InChI Key： DFQRGCRKDRBAEX-MRVPVSSYSA-N
• SMILES： S1C=NC(=C1)CC([C@@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate

Recent Advances in the Study of tert-Butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate (CAS: 2137058-15-0)

The compound tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate (CAS: 2137058-15-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole moiety and carbamate-protected amine, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and antimicrobial agents.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers utilized tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate as a precursor for the synthesis of novel cysteine protease inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The researchers employed a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a strong interaction between the thiazole ring and the enzyme's active site.

In addition to its role in protease inhibition, recent investigations have highlighted the antimicrobial potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate derivatives displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and permeability assays.

From a synthetic chemistry perspective, advancements have been made in the efficient production of tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate. A 2023 paper in Organic Process Research & Development described a scalable, enantioselective route to this compound using asymmetric hydrogenation and subsequent carbamate protection. The optimized process achieved a 92% yield and >99% enantiomeric excess, making it suitable for industrial-scale production.

Looking ahead, the versatility of tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-4-yl)butan-2-yl]carbamate positions it as a valuable scaffold for further drug discovery efforts. Ongoing research is exploring its utility in targeted protein degradation (PROTACs) and as a building block for peptide mimetics. The compound's unique structural features, combined with its demonstrated biological activities, underscore its potential to contribute to the development of next-generation therapeutics.